Cas no 1171667-09-6 (4-Bromo-1-ethyl-5-methyl-1H-pyrazole)

4-Bromo-1-ethyl-5-methyl-1H-pyrazole structure

1171667-09-6 structure

Product Name:4-Bromo-1-ethyl-5-methyl-1H-pyrazole

CAS No:1171667-09-6

MF:C₆H₉BrN₂

MW:189.053060293198

MDL:MFCD11500994

CID:1079382

PubChem ID:25219331

Update Time:2025-04-20

4-Bromo-1-ethyl-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-ethyl-5-methyl-1H-pyrazole
- LS-01675
- 1171667-09-6
- AKOS000301998
- 4-bromo-1-ethyl-5-methylpyrazole
- DTXSID30649224
- CS-0207528
- SCHEMBL13990286
- EN300-232360
- STK503172
- ALBB-004439
- G29904
- MFCD11500994
- AMY21209
- MDL： MFCD11500994
- Inchi： 1S/C6H9BrN2/c1-3-9-5(2)6(7)4-8-9/h4H,3H2,1-2H3
- InChI Key： WTWRJJVWOLSSTM-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1C)CC

Computed Properties

Exact Mass: 187.99491g/mol
Monoisotopic Mass: 187.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 97.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 17.8Å²

4-Bromo-1-ethyl-5-methyl-1H-pyrazole Security Information

HazardClass：IRRITANT

4-Bromo-1-ethyl-5-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	070084-250mg	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	250mg	￡107.00	2022-03-01
Fluorochem	070084-1g	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	1g	￡178.00	2022-03-01
Fluorochem	070084-5g	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	5g	￡585.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034679-1g	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6		1g	5005.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034679-500mg	4-Bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6		500mg	3251.0CNY	2021-07-13
Chemenu	CM115388-1g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	1g	$240	2021-08-06
Chemenu	CM115388-5g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	5g	$720	2021-08-06
Chemenu	CM115388-10g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	10g	$1080	2021-08-06
Chemenu	CM115388-25g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	25g	$2100	2021-08-06
Chemenu	CM115388-1g	4-bromo-1-ethyl-5-methyl-1H-pyrazole	1171667-09-6	95%	1g	$407	2023-02-19

4-Bromo-1-ethyl-5-methyl-1H-pyrazole Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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